Cas no 138581-40-5 (6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-)

6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- structure
138581-40-5 structure
Product Name:6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
CAS No:138581-40-5
MF:C12H8BrClN2
MW:295.562320709229
CID:1254275
Update Time:2024-08-04

6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
    • Inchi: 1S/C12H8BrClN2/c1-6-3-8-10(13)9(4-15)11(14)7(2)12(8)16-5-6/h3,5H,1-2H3
    • InChI Key: RKALVJFSLLQLTR-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(Br)C(C#N)=C(Cl)C=2C)C=C(C)C=1

Computed Properties

  • Exact Mass: 293.95604

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 458.2±45.0 °C(Predicted)
  • PSA: 36.68
  • pka: 1.13±0.50(Predicted)
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